Cas no 33281-91-3 (Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-)
33281-91-3 structure
Product Name:Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-
CAS No:33281-91-3
MF:C10H18OS
MW:186.314321994781
CID:307471
PubChem ID:6951712
Update Time:2025-04-19
Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel-
- (2R,5R)-5-methyl-2-(1-methyl-1-sulfanylethyl)cyclohexanone
- trans-2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one
-
- Inchi: 1S/C10H18OS/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-8,12H,4-6H2,1-3H3/t7-,8-/m1/s1
- InChI Key: RVOKNSFEAOYULQ-HTQZYQBOSA-N
- SMILES: SC(C)(C)[C@H]1C(C[C@H](C)CC1)=O
Computed Properties
- Exact Mass: 186.10794
- Monoisotopic Mass: 186.107836
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.1
- XLogP3: 2.3
Experimental Properties
- Density: 0.997
- Boiling Point: 273.1°Cat760mmHg
- Flash Point: 108.3°C
- Refractive Index: 1.489
- PSA: 17.07
Cyclohexanone,2-(1-mercapto-1-methylethyl)-5-methyl-, (2R,5R)-rel- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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